Cas no 688337-04-4 (N-(3,4-dichlorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(3,4-dichlorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 688337-04-4
• MF: C₁₇H₁₂Cl₂FN₃OS
• MW: 396.266083717346
• CID: 5906210
• PubChem ID: 4064588
• Update Time: 2025-08-04

N-(3,4-dichlorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(3,4-dichlorophenyl)-2-[[1-(4-fluorophenyl)-1H-imidazol-2-yl]thio]-
• N-(3,4-dichlorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• SCHEMBL24045102
• F0599-0421
• N-(3,4-dichlorophenyl)-2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• 688337-04-4
• N-(3,4-dichlorophenyl)-2-[1-(4-fluorophenyl)imidazol-2-yl]sulfanylacetamide
• N-(3,4-dichlorophenyl)-2-((1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)acetamide
• AKOS024585986
• CHEMBL5086244

• Inchi： 1S/C17H12Cl2FN3OS/c18-14-6-3-12(9-15(14)19)22-16(24)10-25-17-21-7-8-23(17)13-4-1-11(20)2-5-13/h1-9H,10H2,(H,22,24)
• InChI Key： HCOPFAJOEAJOPV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C(Cl)=C1)(=O)CSC1N(C2=CC=C(F)C=C2)C=CN=1

Computed Properties

• Exact Mass: 395.0062167g/mol
• Monoisotopic Mass: 395.0062167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 11.71±0.70(Predicted)

Additional information on N-(3,4-dichlorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide

N-(3,4-dichlorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS 688337-04-4): A Comprehensive Overview

N-(3,4-dichlorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS 688337-04-4) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound, with its unique molecular structure featuring a dichlorophenyl group, a fluorophenyl moiety, and an imidazole ring, exhibits promising properties for various applications. In this article, we delve into the chemical characteristics, potential uses, and current research trends surrounding this fascinating molecule.

The molecular formula of N-(3,4-dichlorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide is C₁₇H₁₂Cl₂FN₃OS, with a molecular weight of 396.26 g/mol. Its structure combines several pharmacologically relevant functional groups, making it a subject of interest for drug discovery programs. The presence of both chloro and fluoro substituents on the aromatic rings enhances the compound's stability and potential bioactivity, while the imidazole core provides opportunities for hydrogen bonding interactions.

Recent studies have explored the potential of CAS 688337-04-4 as a lead compound in the development of novel therapeutic agents. The compound's structural features suggest possible applications in targeting specific enzyme systems, particularly those involved in inflammatory pathways. Researchers are investigating its potential as a modulator of various biological targets, with preliminary data indicating interesting activity profiles that warrant further investigation.

In the agrochemical sector, derivatives of N-(3,4-dichlorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide have shown promise as potential crop protection agents. The combination of halogenated aromatic systems with the imidazole scaffold offers possibilities for developing new generation pesticides with improved selectivity and environmental profiles. Current research focuses on optimizing the compound's efficacy while minimizing non-target effects.

The synthesis of CAS 688337-04-4 typically involves multi-step organic transformations, with key steps including the formation of the imidazole ring system and subsequent functionalization with the dichlorophenyl and fluorophenyl groups. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce waste and improve atom economy in the production process.

Analytical characterization of N-(3,4-dichlorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for both research and potential commercial applications. The compound typically appears as a white to off-white crystalline solid with defined melting characteristics.

From a regulatory perspective, CAS 688337-04-4 is subject to standard chemical handling protocols. While not classified as hazardous under normal conditions, proper laboratory practices should be followed when working with this compound. Researchers and industrial users should consult relevant safety data sheets and implement appropriate protective measures during handling and storage.

The commercial availability of N-(3,4-dichlorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide has increased in recent years, with several specialty chemical suppliers offering the compound in research quantities. Pricing varies depending on purity grade and order volume, with current market trends showing steady demand from both academic and industrial research sectors.

Future directions for CAS 688337-04-4 research include structure-activity relationship studies to optimize its biological profile, exploration of novel synthetic methodologies, and investigation of potential applications in materials science. The compound's unique structural features continue to inspire innovative research across multiple disciplines in the chemical sciences.

Environmental fate studies of N-(3,4-dichlorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide are ongoing, with particular focus on its biodegradation pathways and potential ecological impacts. These studies are essential for assessing the compound's suitability for various applications and ensuring responsible use in research and development settings.

In conclusion, CAS 688337-04-4 represents an interesting case study in modern heterocyclic chemistry, combining multiple pharmacophores into a single molecular entity. Its continued investigation promises to yield valuable insights for both pharmaceutical and agrochemical development, while serving as a template for the design of novel functional materials. As research progresses, we anticipate new discoveries that will further elucidate the potential of this versatile compound.